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Compound of Interest

Compound Name: Ethoxytrimethylsilane

Cat. No.: B156612 Get Quote

CAS Number: 1825-62-3

This technical guide provides an in-depth overview of ethoxytrimethylsilane, a versatile

organosilicon compound. It is intended for researchers, scientists, and professionals in drug

development and materials science, offering detailed information on its properties, synthesis,

and applications.

Chemical and Physical Properties
Ethoxytrimethylsilane, also known as trimethylethoxysilane, is a colorless, volatile, and

flammable liquid.[1][2] It possesses a characteristic ether-like odor. Below is a summary of its

key physical and chemical properties.
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Property Value Reference(s)

CAS Number 1825-62-3 [3]

Molecular Formula C₅H₁₄OSi [3]

Molecular Weight 118.25 g/mol [3]

Appearance Clear, colorless liquid [4]

Boiling Point 75-76 °C at 1013 mbar [2][5]

Melting Point -83 °C [4]

Density
0.76 g/cm³ at 20 °C; 0.757

g/mL at 25 °C
[2][5]

Refractive Index (n20/D) 1.374 [5]

Vapor Pressure 533 hPa at 56 °C [2]

Flash Point -18 °C (-0.4 °F) [2]

Autoignition Temperature 280 °C (536 °F) [2]

Explosion Limits 1.5 - 16.5 % (v/v) [2]

Solubility

Soluble in organic solvents

such as ethanol and hexane;

limited solubility in water.

[1]

Spectroscopic Data
The structural elucidation of ethoxytrimethylsilane is supported by various spectroscopic

techniques.

NMR Spectroscopy
¹H NMR: The proton NMR spectrum exhibits characteristic signals for the ethoxy and

trimethylsilyl protons.
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~3.6 Quartet 2H -O-CH₂-CH₃

~1.1 Triplet 3H -O-CH₂-CH₃

~0.1 Singlet 9H -Si(CH₃)₃

¹³C NMR: The carbon NMR spectrum shows distinct peaks for the different carbon

environments in the molecule.

Chemical Shift (ppm) Assignment

~58 -O-CH₂-CH₃

~18 -O-CH₂-CH₃

~-1 -Si(CH₃)₃

Infrared (IR) Spectroscopy
The IR spectrum of ethoxytrimethylsilane displays characteristic absorption bands

corresponding to its functional groups.

Wavenumber (cm⁻¹) Vibration

2975-2850 C-H stretch (alkyl)

1250 Si-CH₃ symmetric deformation

1090 Si-O-C stretch

840, 750 Si-C stretch

Mass Spectrometry
The electron ionization (EI) mass spectrum of ethoxytrimethylsilane shows a characteristic

fragmentation pattern. The molecular ion peak (M⁺) is observed at m/z 118. Key fragments and

their corresponding m/z values are listed below.
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m/z Fragment Ion

103 [M - CH₃]⁺

89 [M - C₂H₅]⁺

75 [(CH₃)₂SiOH]⁺

73 [(CH₃)₃Si]⁺

59 [CH₃Si(O)H]⁺

Synthesis and Reactions
Synthesis of Ethoxytrimethylsilane
A common method for the synthesis of ethoxytrimethylsilane is the Williamson ether

synthesis, which involves the reaction of an alkoxide with a suitable organohalide.[6][7] In this

case, sodium ethoxide reacts with chlorotrimethylsilane in an Sₙ2 reaction.[6][7]

Experimental Protocol: Synthesis of Ethoxytrimethylsilane

Materials:

Sodium ethoxide

Chlorotrimethylsilane

Anhydrous diethyl ether (or other suitable aprotic solvent)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or

argon), suspend sodium ethoxide in anhydrous diethyl ether.

Cool the suspension in an ice bath.

Add chlorotrimethylsilane dropwise from the dropping funnel to the stirred suspension.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2-4 hours to ensure the reaction goes to completion.

Cool the reaction mixture to room temperature. The byproduct, sodium chloride, will

precipitate out of the solution.

Filter the mixture to remove the sodium chloride precipitate.

Wash the precipitate with a small amount of anhydrous diethyl ether to recover any

entrained product.

Combine the filtrate and the washings.

Remove the diethyl ether from the filtrate by distillation.

Fractionally distill the remaining liquid under atmospheric pressure to obtain pure

ethoxytrimethylsilane (boiling point: 75-76 °C).

Reactants Products

Sodium Ethoxide
(Na⁺⁻OC₂H₅)

Ethoxytrimethylsilane
((CH₃)₃SiOC₂H₅)

+ (CH₃)₃SiCl
Diethyl Ether

Chlorotrimethylsilane
((CH₃)₃SiCl)

Sodium Chloride
(NaCl)

+ Na⁺⁻OC₂H₅

 

Click to download full resolution via product page

Caption: Synthesis of Ethoxytrimethylsilane via Williamson Ether Synthesis.

Silylation of Alcohols
Ethoxytrimethylsilane is an effective silylating agent, used to protect hydroxyl groups in

organic synthesis. The reaction involves the replacement of the acidic proton of an alcohol with
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a trimethylsilyl group. This protection renders the alcohol unreactive towards certain reagents,

and the protecting group can be easily removed under mild acidic conditions.

Experimental Protocol: Silylation of a Primary Alcohol

Materials:

Primary alcohol (e.g., 1-butanol)

Ethoxytrimethylsilane

Anhydrous pyridine (or other suitable base like triethylamine)

Anhydrous dichloromethane (DCM) or other aprotic solvent

Procedure:

Dissolve the primary alcohol in anhydrous DCM in a dry flask under an inert atmosphere.

Add an excess of anhydrous pyridine (typically 1.5-2 equivalents) to the solution.

Add ethoxytrimethylsilane (typically 1.2-1.5 equivalents) dropwise to the stirred solution

at room temperature.

Stir the reaction mixture at room temperature and monitor its progress by thin-layer

chromatography (TLC) or gas chromatography (GC). The reaction is usually complete

within a few hours.

Upon completion, quench the reaction by adding a saturated aqueous solution of

ammonium chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the solution and remove the solvent under reduced pressure.
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The crude product can be purified by distillation or flash column chromatography to yield

the corresponding trimethylsilyl ether.

Reactants Products

Alcohol
(R-OH)

Silyl Ether
(R-O-Si(CH₃)₃)

+ ((CH₃)₃SiOC₂H₅)
Pyridine

Ethoxytrimethylsilane
((CH₃)₃SiOC₂H₅)

Ethanol
(C₂H₅OH)

+ R-OH
 

Click to download full resolution via product page

Caption: Silylation of an alcohol using Ethoxytrimethylsilane.

Hydrolysis
Ethoxytrimethylsilane is sensitive to moisture and undergoes hydrolysis to form

trimethylsilanol and ethanol. The trimethylsilanol can then self-condense to form

hexamethyldisiloxane and water.

Ethoxytrimethylsilane
((CH₃)₃SiOC₂H₅)

Trimethylsilanol
((CH₃)₃SiOH)+ H₂O

Ethanol
(C₂H₅OH)

Water
(H₂O)

Hexamethyldisiloxane
((CH₃)₃Si-O-Si(CH₃)₃)

Condensation
- H₂O

Click to download full resolution via product page

Caption: Hydrolysis of Ethoxytrimethylsilane.
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Applications
Ethoxytrimethylsilane serves as a versatile reagent in various chemical applications.

Silylating Agent: It is widely used as a silylating agent to protect hydroxyl groups in alcohols,

phenols, and carboxylic acids during multi-step organic syntheses.[8]

Surface Modification: It is employed to modify the surfaces of materials like silica and glass,

rendering them hydrophobic.[8] This is particularly useful in the preparation of specialized

coatings and in chromatography to deactivate glass surfaces.[9]

Capping Agent: In materials science, it acts as a capping agent to control the properties of

nanoparticles.[8] For instance, it can be used to modify silica nanoparticles to create a

hydrophobic coating.[8]

Intermediate in Organic Synthesis: It serves as an intermediate in the synthesis of other

organosilicon compounds.[10]

Safety and Handling
Ethoxytrimethylsilane is a highly flammable liquid and vapor.[1] It should be handled with

appropriate safety precautions in a well-ventilated area, away from sources of ignition.[1] It is

also moisture-sensitive.[10]

Hazard Statements: H225 (Highly flammable liquid and vapor).[1]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[1]

P233: Keep container tightly closed.[1]

P240: Ground and bond container and receiving equipment.[1]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[1]

P242: Use non-sparking tools.[1]
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P243: Take action to prevent static discharges.[1]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

Personal Protective Equipment (PPE): Safety glasses, chemical-resistant gloves, and a lab

coat are recommended. Work should be performed in a fume hood.

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from

moisture and incompatible materials such as acids and oxidizing agents. Store below +30°C.

[1]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethoxytrimethylsilane: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156612#ethoxytrimethylsilane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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